3-Mercaptopicolinic acid is an inhibitor of gluconeogenesis. In perfused rat livers, gluconeogenesis was inhibited when lactate, pyruvate, or alanine served as substrate, but not with fructose, suggesting phosphoenolpyruvate carboxykinase as the site of inhibition.
3-Mercaptopicolinic Acid Hydrochloride
CAS No.: 320386-54-7
Cat. No.: VC20761672
Molecular Formula: C6H6ClNO2S
Molecular Weight: 191.64 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 320386-54-7 |
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Molecular Formula | C6H6ClNO2S |
Molecular Weight | 191.64 g/mol |
IUPAC Name | 3-sulfanylpyridine-2-carboxylic acid;hydrochloride |
Standard InChI | InChI=1S/C6H5NO2S.ClH/c8-6(9)5-4(10)2-1-3-7-5;/h1-3,10H,(H,8,9);1H |
Standard InChI Key | DYGYEUUVNLEHJP-UHFFFAOYSA-N |
SMILES | C1=CC(=C(N=C1)C(=O)O)S.Cl |
Canonical SMILES | C1=CC(=C(N=C1)C(=O)O)S.Cl |
Appearance | Assay:≥95%A crystalline solid |
Introduction
Overview of 3-Mercaptopicolinic Acid Hydrochloride
3-Mercaptopicolinic Acid Hydrochloride is a chemical compound known for its role as a potent inhibitor of phosphoenolpyruvate carboxykinase (PEPCK), an enzyme critical in gluconeogenesis. Its chemical formula is C₆H₆ClNO₂S, and it has a molecular weight of approximately 191.64 g/mol. The compound is also referred to by its CAS number, 320386-54-7, and is sometimes known by the trade name SKF 34288.
Biological Activity
3-Mercaptopicolinic Acid Hydrochloride has been extensively studied for its biological effects, particularly in the context of metabolic regulation and cancer research.
Mechanism of Action
As a PEPCK inhibitor, this compound significantly impacts gluconeogenesis—the metabolic pathway that generates glucose from non-carbohydrate substrates. Research indicates that:
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At an IC₅₀ of approximately 7.5 μM, it effectively inhibits glucose synthesis in vitro and in vivo models .
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It has been shown to reduce T regulatory cell proliferation and induce myogenic differentiation in muscle cells, suggesting potential applications in muscle regeneration and immune modulation .
Experimental Findings
Numerous studies have highlighted the compound's efficacy in different experimental setups:
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A study demonstrated that at concentrations of 50 μM and above, 3-Mercaptopicolinic Acid Hydrochloride caused a marked decrease in glucose synthesis from lactate in perfused rat livers .
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In another investigation, it was found to inhibit gluconeogenesis when lactate, pyruvate, or alanine served as substrates but not with fructose, indicating specific enzymatic targets within the gluconeogenic pathway .
Therapeutic Applications
Research suggests several potential therapeutic applications for 3-Mercaptopicolinic Acid Hydrochloride:
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Hypoglycemic Agent: The compound has shown promise in lowering blood glucose levels in diabetic models by inhibiting gluconeogenesis .
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Cancer Research: Its ability to sensitize melanoma cells to treatments like Vemurafenib highlights its potential as an adjunctive therapy in cancer treatment .
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Inflammatory Conditions: Recent studies indicate that it may alleviate intestinal injuries associated with acute pancreatitis by modulating the intestinal immune response and improving epithelial barrier function .
Toxicological Information
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